Cas no 2229669-70-7 (oct-5-en-1-yne)

• Product Name: oct-5-en-1-yne
• CAS No: 2229669-70-7
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 6291275
• PubChem ID: 6365447
• Update Time: 2025-05-20

oct-5-en-1-yne Chemical and Physical Properties

Names and Identifiers

• oct-5-en-1-yne
• EN300-1763631
• 2229669-70-7

• Inchi： 1S/C8H12/c1-3-5-7-8-6-4-2/h1,6,8H,4-5,7H2,2H3/b8-6+
• InChI Key： AQVJJJCTUUAYPG-SOFGYWHQSA-N
• SMILES： C(CC#C)/C=C/CC

Computed Properties

• Exact Mass: 108.093900383g/mol
• Monoisotopic Mass: 108.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Additional information on oct-5-en-1-yne

Introduction to Oct-5-en-1-yne (CAS No. 2229669-70-7)

Oct-5-en-1-yne, with the CAS number 2229669-70-7, is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its linear structure with a terminal alkyne group and a double bond at the fifth position, making it an attractive building block for a wide range of chemical syntheses.

The chemical structure of Oct-5-en-1-yne can be represented as CH₃(CH₂)₃CH=CHC≡CH. The presence of both the alkyne and the double bond provides multiple reactive sites, enabling a variety of chemical transformations. These transformations are crucial in the development of new materials, pharmaceuticals, and advanced functional molecules.

In the field of medicinal chemistry, Oct-5-en-1-yne has been explored for its potential in the synthesis of bioactive compounds. Recent studies have shown that this compound can be used as a key intermediate in the synthesis of novel drugs targeting various diseases. For instance, researchers at the University of California have utilized Oct-5-en-1-yne to develop new antiviral agents that show promising activity against RNA viruses. The alkyne group in Oct-5-en-1-yne allows for efficient click chemistry reactions, which are widely used in drug discovery and development.

Beyond medicinal applications, Oct-5-en-1-yne has also found use in materials science. The compound's ability to undergo polymerization reactions makes it a valuable monomer for the synthesis of functional polymers. These polymers can be tailored for specific applications, such as drug delivery systems, sensors, and coatings. A recent study published in the Journal of Polymer Science demonstrated the synthesis of biodegradable polymers using Oct-5-en-1-yne, which exhibited excellent biocompatibility and controlled release properties.

In synthetic organic chemistry, the versatility of Oct-5-en-1-yne is further highlighted by its use in complex molecule synthesis. The compound serves as a key starting material for the preparation of complex natural products and synthetic analogs. For example, researchers at Harvard University have employed Oct-5-en-1-yne in the total synthesis of several marine natural products with potent biological activities. The combination of its alkyne and double bond functionalities allows for precise control over stereochemistry and regiochemistry during these syntheses.

The physical properties of Oct-5-en-1-yne, such as its boiling point and solubility, are also important considerations for its practical applications. The compound is typically a colorless liquid with a boiling point around 80°C at atmospheric pressure. It is soluble in common organic solvents like ethanol, acetone, and dichloromethane, making it easy to handle in laboratory settings.

Safety and handling guidelines for Oct-5-en-1-yne should be strictly followed to ensure safe laboratory practices. While not classified as a hazardous material, it is important to store the compound away from heat sources and incompatible substances. Proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

In conclusion, / is a highly versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in medicinal chemistry, materials science, and synthetic organic chemistry. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.